Ethyl 1-(2-thienylcarbonyl)-3-piperidinecarboxylate

• Molecular Formula: C13H17NO3S
• Molecular Weight: 267.35 g/mol
• IUPAC Name: ethyl 1-(thiophene-2-carbonyl)piperidine-3-carboxylate
• InChI: InChI=1S/C13H17NO3S/c1-2-17-13(16)10-5-3-7-14(9-10)12(15)11-6-4-8-18-11/h4,6,8,10H,2-3,5,7,9H2,1H3
• InChI Key: QOLFYLNHTATPAC-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCCN(C1)C(=O)C2=CC=CS2

Description

Ethyl 1-(2-thienylcarbonyl)-3-piperidinecarboxylate is a useful research compound. Its molecular formula is C13H17NO3S and its molecular weight is 267.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The reaction was run in the same manner as ethyl 1-benzoyl-3-piperidinecarboxylate, starting with ethyl nipecotate (202.9 mg; 1.29 mmol) and commercially available 2-thiophenecarbonyl chloride (138 μl; 1.29 mmol). The crude product was distilled at 225° C./0.1 torr, giving ethyl (2-thiophenecarbonyl)-3-piperidinecarboxylate (249.8 mg) as a yellow oil. MS m/z (positive ion) 290 (M+Na+; 40), 268 (MH+; 100).